T-705RMP-13C5

• Molecular Formula: C₅¹³C₅H₁₃FN₃O₉P
• Molecular Weight: 374.16
• Synonyms: 6-Fluoro-3,4-dihydro-3-oxo-4-(5-O-phosphono-β-D-ribofuranosyl-13C5)-2-Pyrazinecarboxamide; 6-Fluoro-3,4-dihydro-3-oxo-4-(5-O-phosphono-β-D-ribofuranosyl-13C5)-Pyrazinecarboxamide; T 705RMP-13C5

Description

T-705RMP-13C5 (Product Code: TRC-T003202) is a stable isotope-labeled analytical standard used primarily in antiviral and antiretroviral research. Its molecular formula is ¹³C₅C₅H₁₂FN₃O₆, with a molecular weight of 294.18 g/mol and a purity exceeding 95% (confirmed via HPLC) . The unlabeled counterpart, T-705RMP (CAS: 356782-88-2), serves as the parent compound for pharmacological studies. This compound is stored at -20°C and transported at room temperature, reflecting its stability requirements for analytical applications .

Comparison with Similar Compounds

a. Unlabeled T-705RMP (CAS: 356782-88-2)

• Key Differences :
  • Isotopic Composition : T-705RMP lacks the five ¹³C atoms present in T-705RMP-13C5, resulting in a lower molecular weight (~289 g/mol vs. 294.18 g/mol) .
  • Application : The unlabeled form is typically used as an active pharmaceutical ingredient (API) in antiviral drug development, whereas the ¹³C-labeled variant serves as an internal standard for quantitative mass spectrometry and metabolic studies .
  • Stability : Storage conditions for the unlabeled compound are unspecified in available evidence but may differ due to reduced isotopic sensitivity.

b. This compound Triethylamine (Bei Yu Biology)

• Key Differences :
  • Formulation : This compound is a triethylamine salt derivative of this compound, likely enhancing solubility in organic solvents compared to the free base form .
  • Pricing : Priced at ¥650 (Bei Yu Biology), it is significantly cheaper than CymitQuimica’s this compound TEA Salt (€16,483.00/25 mg), suggesting differences in purity, supplier reputation, or intended use (e.g., research vs. commercial-scale production) .

Functional Analogs

a. 2-Ethylbutyl (Diphenoxyphosphoryl)-L-Alaninate

• Functional Similarity : Both compounds are used in pharmaceutical synthesis, though this compound is specific to antiviral research, while this derivative may serve as a protease inhibitor intermediate .
• Structural Contrast: The absence of a ribofuranose moiety and fluorine atoms distinguishes this compound from this compound .

Data Tables

Table 1: Comparative Properties of this compound and Structural Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Purity	Storage	Price (Source)	Application
This compound	<sup>13</sup>C5C5H12FN3O6	294.18	>95% HPLC	-20°C	N/A	Analytical standard
T-705RMP (Unlabeled)	C10H12FN3O6	~289	N/A	Unspecified	N/A	Antiviral API
This compound TEA Salt	N/A	N/A	N/A	N/A	€16,483.00/25 mg	High-purity research
This compound Triethylamine	N/A	N/A	N/A	N/A	¥650	Solubility-enhanced synthesis

Research Findings

• Analytical Utility: this compound’s isotopic labeling enables precise quantification in pharmacokinetic studies, reducing interference from endogenous compounds .
• Cost Variability : The >25-fold price difference between Bei Yu Biology and CymitQuimica products highlights supplier-specific factors, such as certification level (e.g., ISO compliance) or batch-to-batch consistency .
• Triethylamine Salt Form : This derivative’s improved solubility may facilitate in vitro assays requiring aqueous-organic solvent systems, though its stability under long-term storage remains unstudied .